Cas no 1251708-56-1 (3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide)

• Product Name: 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide
• CAS No: 1251708-56-1
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 6263565
• PubChem ID: 52416949
• Update Time: 2025-05-24

3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide
• AKOS024525739
• 3-[(6-methylpyridazin-3-yl)oxy]-N-(4-methylpyridin-2-yl)benzamide
• 1251708-56-1
• F5864-0061
• VU0526543-1
• 3-((6-methylpyridazin-3-yl)oxy)-N-(4-methylpyridin-2-yl)benzamide

• Inchi： 1S/C18H16N4O2/c1-12-8-9-19-16(10-12)20-18(23)14-4-3-5-15(11-14)24-17-7-6-13(2)21-22-17/h3-11H,1-2H3,(H,19,20,23)
• InChI Key： GIJAACGSYJNFBO-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1=CC=CC(C(NC2C=C(C)C=CN=2)=O)=C1

Computed Properties

• Exact Mass: 320.127
• Monoisotopic Mass: 320.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77A^2
• XLogP3: 2.6

Additional information on 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide

3-(6-Methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 1251708-56-1, known as 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of benzamide, incorporating a pyridazine ring and a pyridine ring, both of which are heterocyclic aromatic systems. The presence of methyl groups at specific positions further enhances its chemical versatility and biological activity.

Pyridazine, a six-membered ring containing two nitrogen atoms, is a key structural component of this compound. Its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic substitution, makes it a valuable scaffold in drug design. Similarly, the pyridine ring in the structure contributes to the compound's stability and reactivity. The combination of these heterocycles with the amide group creates a molecule with diverse functional groups, enabling it to interact with biological targets in complex ways.

Recent studies have highlighted the potential of 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide as a lead compound in the development of new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, particularly in the context of inflammatory diseases and cancer. For instance, investigations into its anti-inflammatory properties have revealed promising results, suggesting it could inhibit key enzymes involved in the inflammatory response.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridazine derivative. Advanced synthetic techniques, such as Suzuki coupling and Buchwald-Hartwig amination, are often employed to construct the complex heterocyclic framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of pharmacokinetics, 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide exhibits favorable absorption and distribution properties, making it an attractive candidate for oral drug delivery. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity in animal models, which further supports its potential as a drug candidate.

Moreover, computational modeling has played a crucial role in understanding the molecular interactions of this compound. Docking studies have revealed that it can bind effectively to several protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings have paved the way for further exploration into its therapeutic applications.

In conclusion, 3-(6-methylpyridazin-3-yl)oxy-N-(4-methylpyridin-2-yl)benzamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic profiles, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.